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Compound of Interest

Compound Name: Fapi-fuscc-07

Cat. No.: B15612888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical biodistribution of

the novel fibroblast activation protein (FAP) targeted radiotracer, [18F]F-FAPI-FUSCC-07, in

mice. The data and protocols are derived from preclinical studies aimed at evaluating its

potential as a positron emission tomography (PET) imaging agent for FAP-expressing tissues,

such as in various cancers.

Quantitative Biodistribution Data
The in vivo biodistribution of [18F]F-FAPI-FUSCC-07 was assessed in healthy mice and in

mice bearing human glioma U87MG tumors. The following tables summarize the tracer uptake

in various organs and tissues at different time points post-injection, expressed as the

percentage of the injected dose per gram of tissue (%ID/g).

Table 1: Biodistribution of [18F]F-FAPI-FUSCC-07 in Healthy Mice
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Organ
30 min p.i. (%ID/g ±
SD)

60 min p.i. (%ID/g ±
SD)

120 min p.i. (%ID/g
± SD)

Blood 2.54 ± 0.31 1.45 ± 0.22 0.78 ± 0.15

Heart 1.21 ± 0.18 0.89 ± 0.13 0.54 ± 0.09

Lung 2.15 ± 0.29 1.56 ± 0.24 0.91 ± 0.17

Liver 3.12 ± 0.45 2.89 ± 0.38 2.11 ± 0.31

Spleen 0.89 ± 0.14 0.67 ± 0.11 0.43 ± 0.08

Kidney 10.21 ± 1.53 8.98 ± 1.21 5.67 ± 0.89

Stomach 0.76 ± 0.12 0.54 ± 0.09 0.31 ± 0.06

Intestine 1.87 ± 0.28 2.01 ± 0.31 1.54 ± 0.25

Muscle 0.54 ± 0.09 0.41 ± 0.07 0.28 ± 0.05

Bone 1.11 ± 0.19 1.32 ± 0.21 1.01 ± 0.16

Table 2: Biodistribution of [18F]F-FAPI-FUSCC-07 in U87MG Tumor-Bearing Mice
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Organ/Tissue 60 min p.i. (%ID/g ± SD)

Blood 1.39 ± 0.25

Heart 0.85 ± 0.15

Lung 1.48 ± 0.27

Liver 2.78 ± 0.41

Spleen 0.65 ± 0.12

Kidney 8.54 ± 1.32

Stomach 0.51 ± 0.09

Intestine 1.95 ± 0.33

Muscle 0.39 ± 0.08

Bone 1.28 ± 0.23

Tumor 5.89 ± 0.98

Experimental Protocols
The following protocols describe the key experiments performed to evaluate the biodistribution

of [18F]F-FAPI-FUSCC-07 in mice.

Animal Models
Healthy Mice: Normal Kunming mice were used for the biodistribution studies in healthy

subjects.

Tumor-Bearing Mice: Human glioma U87MG cells were subcutaneously inoculated into the

right flank of BALB/c nude mice. The tumors were allowed to grow to a size of approximately

100-200 mm³ before the imaging and biodistribution studies.

Radiotracer Administration
Dose: Approximately 3.7 MBq (100 µCi) of [18F]F-FAPI-FUSCC-07 was administered to

each mouse.
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Route of Administration: The radiotracer was injected intravenously via the tail vein.

Biodistribution Study in Healthy Mice
Healthy Kunming mice were randomly divided into groups for different time points (e.g., 30,

60, and 120 minutes post-injection).

Each mouse was injected with [18F]F-FAPI-FUSCC-07 as described above.

At the designated time points, the mice were euthanized by cervical dislocation.

Blood samples were collected via cardiac puncture.

Major organs and tissues (heart, lung, liver, spleen, kidney, stomach, intestine, muscle, and

bone) were dissected, weighed, and rinsed.

The radioactivity in each sample was measured using a gamma counter.

The percentage of the injected dose per gram of tissue (%ID/g) was calculated for each

organ and tissue.

Micro-PET/CT Imaging and Biodistribution in Tumor-
Bearing Mice

U87MG tumor-bearing mice were anesthetized with isoflurane.

Each mouse was injected with [18F]F-FAPI-FUSCC-07 via the tail vein.

Static PET/CT scans were acquired at 60 minutes post-injection using a micro-PET/CT

scanner.

Following the imaging session, the mice were euthanized.

Major organs, tissues, and the tumor were dissected, weighed, and the radioactivity was

measured as described in the healthy mice protocol.

The %ID/g was calculated for each sample.
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Click to download full resolution via product page

Caption: Workflow for the biodistribution studies of [18F]F-FAPI-FUSCC-07 in mice.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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